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For Researchers, Scientists, and Drug Development Professionals

High-throughput screening (HTS) is a cornerstone of modern drug discovery and biological
research, enabling the rapid evaluation of thousands to millions of compounds for their effects
on a biological target.[1][2] This document provides detailed application notes and protocols for
two common HTS assays: a biochemical Time-Resolved Fluorescence Resonance Energy
Transfer (TR-FRET) assay for kinase inhibitors and a cell-based luciferase reporter assay for
G-Protein Coupled Receptor (GPCR) activation.

Application Note 1: TR-FRET Assay for Kinase
Inhibitor Screening
Introduction

Protein kinases are a critical class of enzymes in cellular signaling, and their dysregulation is
implicated in diseases like cancer.[3] This TR-FRET assay is designed to identify inhibitors of a
specific kinase. The assay quantifies the phosphorylation of a substrate peptide by the kinase.
[3] A Europium (Eu)-labeled anti-phospho-substrate antibody (donor) and a Streptavidin-
conjugated acceptor fluorophore that binds to a biotinylated substrate peptide are used.[3]
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When the substrate is phosphorylated, the antibody binds, bringing the donor and acceptor into
proximity and generating a FRET signal.

Signaling Pathway: Generic Kinase Cascade

The diagram below illustrates a simplified kinase signaling cascade, where an upstream signal
activates a kinase, which in turn phosphorylates a substrate, a process that can be inhibited by
small molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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